4-(1-benzofuran-2-ylsulfonyl)piperazine-2-carboxylic acid

• IUPAC Name: 4-(1-benzofuran-2-ylsulfonyl)piperazine-2-carboxylic acid
• InChI: InChI=1S/C13H14N2O5S/c16-13(17)10-8-15(6-5-14-10)21(18,19)12-7-9-3-1-2-4-11(9)20-12/h1-4,7,10,14H,5-6,8H2,(H,16,17)
• InChI Key: JJRONOSKPOEJFK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(N1)C(=O)O)S(=O)(=O)C2=CC3=CC=CC=C3O2
• Molecular Formula: C13H14N2O5S
• Molecular Weight: 310.33 g/mol

Description

4-(1-benzofuran-2-ylsulfonyl)piperazine-2-carboxylic acid, also known as BZP, is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the 1970s and was initially used as a worming medication for animals. However, it has gained popularity as a recreational drug due to its stimulant effects on the central nervous system. Despite its illicit use, BZP has been the subject of scientific research for its potential therapeutic applications.

Mechanism of Action

4-(1-benzofuran-2-ylsulfonyl)piperazine-2-carboxylic acid acts as a stimulant by increasing the release of dopamine and norepinephrine in the brain. It also inhibits the reuptake of these neurotransmitters, leading to an increase in their concentration in the synaptic cleft. This results in a feeling of euphoria and increased alertness.
Biochemical and Physiological Effects:
4-(1-benzofuran-2-ylsulfonyl)piperazine-2-carboxylic acid has been shown to increase heart rate, blood pressure, and body temperature. It can also cause insomnia, anxiety, and agitation. Long-term use of 4-(1-benzofuran-2-ylsulfonyl)piperazine-2-carboxylic acid can lead to neurotoxicity and damage to the serotonin neurons in the brain.

Advantages and Limitations for Lab Experiments

4-(1-benzofuran-2-ylsulfonyl)piperazine-2-carboxylic acid has been used in laboratory experiments to study its effects on the central nervous system. Its ability to increase dopamine and norepinephrine release has made it a useful tool in studying the mechanisms of addiction and drug abuse. However, its potential for neurotoxicity and adverse effects on the cardiovascular system limit its use in research.

Future Directions

Further research is needed to fully understand the potential therapeutic applications of 4-(1-benzofuran-2-ylsulfonyl)piperazine-2-carboxylic acid. Studies are needed to determine its safety and efficacy in treating various medical conditions. Additionally, research is needed to develop safer and more effective derivatives of 4-(1-benzofuran-2-ylsulfonyl)piperazine-2-carboxylic acid that can be used in clinical settings.

Synthesis Methods

4-(1-benzofuran-2-ylsulfonyl)piperazine-2-carboxylic acid can be synthesized in a laboratory by reacting 1-benzofuran-2-sulfonyl chloride with piperazine in the presence of a base such as sodium hydroxide. The reaction yields 4-(1-benzofuran-2-ylsulfonyl)piperazine-2-carboxylic acid as a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

4-(1-benzofuran-2-ylsulfonyl)piperazine-2-carboxylic acid has been studied for its potential use as a therapeutic agent for various medical conditions. It has been shown to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines. 4-(1-benzofuran-2-ylsulfonyl)piperazine-2-carboxylic acid has also been studied for its potential use in the treatment of Parkinson's disease, as it can increase the release of dopamine in the brain.